Cas no 1269293-11-9 (1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole)

1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole structure

1269293-11-9 structure

Product Name:1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole

CAS No:1269293-11-9

MF:C₁₃H₉N₃O₂S

MW:271.294461011887

CID:1089298

PubChem ID:56956086

Update Time:2025-04-20

1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
- 1-(4-nitrophenyl)-5-thiophen-3-ylpyrazole
- DTXSID70719011
- 1269293-11-9
- AKOS022172649
- Inchi： 1S/C13H9N3O2S/c17-16(18)12-3-1-11(2-4-12)15-13(5-7-14-15)10-6-8-19-9-10/h1-9H
- InChI Key： VCXHRQIZKSIXLU-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1=CC=NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 271.04154771g/mol
Monoisotopic Mass: 271.04154771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 91.9Å²

1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188282-1g	1-(4-nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole	1269293-11-9	95%	1g	$436	2024-08-02
Chemenu	CM188282-1g	1-(4-nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole	1269293-11-9	95%	1g	$464	2021-08-05
Alichem	A049002558-1g	1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole	1269293-11-9	95%	1g	409.02 USD	2021-06-01
Ambeed	A137650-1g	1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole	1269293-11-9	95+%	1g	$393.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1770509-1g	1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole	1269293-11-9	98%	1g	￥4126.00	2024-08-09

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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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